Cas no 50513-92-3 (3-bromo-4-methyl-2-Piperidinone)
50513-92-3 structure
Product Name:3-bromo-4-methyl-2-Piperidinone
CAS No:50513-92-3
MF:C6H10BrNO
MW:192.05370092392
CID:2106053
Update Time:2023-11-19
3-bromo-4-methyl-2-Piperidinone Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-4-methyl-2-Piperidinone
- CID 119097739
- 2-Piperidinone, 3-bromo-4-methyl-
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- Inchi: 1S/C6H10BrNO/c1-4-2-3-8-6(9)5(4)7/h4-5H,2-3H2,1H3,(H,8,9)
- InChI Key: PPMLVUPBJJEQLI-UHFFFAOYSA-N
- SMILES: BrC1C(NCCC1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 126
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 1.440±0.06 g/cm3(Predicted)
- Melting Point: 120 °C
- Boiling Point: 305.1±35.0 °C(Predicted)
- pka: 14.97±0.60(Predicted)
3-bromo-4-methyl-2-Piperidinone Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
50513-92-3 (3-bromo-4-methyl-2-Piperidinone) Related Products
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